N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide

• IUPAC Name: N-[2-(4-fluoroanilino)-2-oxoethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C15H19FN2O2/c16-12-6-8-13(9-7-12)18-14(19)10-17-15(20)11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H,17,20)(H,18,19)
• InChI Key: KUCMAXFBUSCVIE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)NCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O2
• Molecular Weight: 278.32 g/mol

Description

N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide, also known as FLX475, is a small molecule inhibitor of CCR4, a chemokine receptor. FLX475 has been studied for its potential use in treating various diseases, including cancer and autoimmune disorders.

Scientific Research Applications

N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has been studied for its potential use in treating various diseases, including cancer and autoimmune disorders. In preclinical studies, this compound has shown efficacy in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit the migration of T cells, which play a role in autoimmune disorders.

Mechanism of Action

N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide is a small molecule inhibitor of CCR4, a chemokine receptor that is involved in the migration of T cells and regulatory T cells (Tregs). Tregs play a role in suppressing the immune response, and their activity has been implicated in various diseases, including cancer and autoimmune disorders. By inhibiting CCR4, this compound can reduce the migration of Tregs and enhance the immune response against cancer cells and pathogens.
Biochemical and Physiological Effects:
This compound has been shown to inhibit the migration of Tregs in vitro and in vivo. In preclinical studies, this compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to enhance the immune response against cancer cells and pathogens.

Advantages and Limitations for Lab Experiments

N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified. It has also been shown to have efficacy in inhibiting the growth of various cancer cell lines and enhancing the immune response against cancer cells and pathogens. However, this compound has several limitations as well. It has a low overall yield of approximately 10%, which can make it difficult to produce large quantities for clinical studies. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide. One direction is to further study its efficacy in treating various cancers and autoimmune disorders. Another direction is to optimize its synthesis method to increase the overall yield. Additionally, this compound can be modified to improve its potency and selectivity for CCR4. Finally, this compound can be used in combination with other therapies to enhance their efficacy and reduce side effects.

Synthesis Methods

The synthesis of N-{2-[(4-fluorophenyl)amino]-2-oxoethyl}cyclohexanecarboxamide involves several steps. The first step is the preparation of 4-fluoroaniline, which is then reacted with ethyl 2-bromoacetate to form 2-[(4-fluorophenyl)amino]-2-oxoethyl acetate. This compound is then reacted with cyclohexylmagnesium bromide to form this compound. The overall yield of the synthesis is approximately 10%.